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Compound of Interest

Compound Name: 2,6-Difluorophenyl isothiocyanate

Cat. No.: B1350952

An In-Depth Technical Guide to the Safety and Handling of 2,6-Difluorophenyl
Isothiocyanate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safe handling, storage, use, and
disposal of 2,6-Difluorophenyl isothiocyanate (CAS No. 207974-17-2). The information is
intended to equip laboratory personnel with the necessary knowledge to minimize risks and
manage this chemical responsibly in a research and development setting.

Chemical and Physical Properties

2,6-Difluorophenyl isothiocyanate is a halogenated aryl isothiocyanate used as an
intermediate in organic and pharmaceutical synthesis.[1][2] It is a clear, colorless liquid that is
sensitive to moisture and hydrolyzes in water.[1] A summary of its key physical and chemical
properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 2,6-Difluorophenyl Isothiocyanate
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Property Value References
CAS Number 207974-17-2 [1][3]
Molecular Formula C7H3F2NS [1][4]
Molecular Weight 171.17 g/mol [11[3]
Appearance Clear, colorless liquid [1]

Boiling Point 217 °C (lit.) [1131[4]
Density 1.325 g/mL at 25 °C (lit.) [11[3114]

Refractive Index (n20/D)

1.604 (lit.)

[11(31[4]

Flash Point

104 °C (219.2 °F) - closed cup

[3]

Vapor Pressure

1.21 mmHg at 25°C

[4]

Water Solubility

Hydrolyzes in water

[1](2]

Storage Temperature

2-8°C

[11(31[4]

Hazard Identification and Classification

This chemical is classified as hazardous and requires careful handling. The primary hazards

are severe skin corrosion and respiratory sensitization.[3][5] It is designated as a combustible,

corrosive hazardous material.[6] Table 2 summarizes its hazard classification according to the
Globally Harmonized System (GHS).

Table 2: Hazard Identification and Classification
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Category

Information

References

GHS Pictograms

GHSO05 (Corrosion), GHS08
(Health Hazard)

[4]1(5]

Signal Word

Danger

[L1(3][41[5]

Hazard Statements

H314: Causes severe skin
burns and eye damage. H334:
May cause allergy or asthma
symptoms or breathing
difficulties if inhaled.

[11(3]15]

Precautionary Statements

P260/P261: Do not breathe
dust/fume/gas/mist/vapours/sp
ray. P280: Wear protective
gloves/protective clothing/eye
protection/face protection.
P284: Wear respiratory
protection. P301+P330+P331.:
IF SWALLOWED: Rinse
mouth. Do NOT induce
vomiting. P303+P361+P353:
IF ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with water.
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing. P305+P351+P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.
Continue rinsing. P310:
Immediately call a POISON
CENTER/doctor. P405: Store
locked up. P501: Dispose of

[1](21[5]
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contents/container to industrial

incineration plant.

Hazard Class 8 (Corrosive), 6.1 (Toxic) [1114]
Packing Group I [11[4]
RIDADR UN 1760 [1]14]

Safe Handling and Storage Procedures

Proper handling and storage are critical to ensure safety. The logical workflow for handling this
chemical involves careful planning, use of appropriate controls, and proper disposal.
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Caption: General workflow for safely handling 2,6-Difluorophenyl isothiocyanate.
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Engineering Controls

All work with 2,6-Difluorophenyl isothiocyanate must be conducted in a well-ventilated area,

specifically within a certified chemical fume hood.[5][7] Use spark-proof and anti-static

equipment where possible to prevent ignition.[5][8]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is mandatory. Due to the corrosive and sensitizing nature of

the compound, comprehensive protection is required.[5]

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type

Specification

Rationale & References

Eye/Face Protection

Chemical safety goggles and a

full faceshield.

Protects against severe eye
damage and skin burns from
splashes.[3][4][5]

Skin Protection

Chemically resistant gloves
(e.g., nitrile, neoprene). Lab
coat and/or chemically

resistant apron or coveralls.

Closed-toe shoes.

Prevents skin contact which
can cause severe burns.[4][5]
[91[10]

Respiratory Protection

For routine use in a fume
hood, respiratory protection
may not be required. In case of
inadequate ventilation, spills,
or aerosol generation, a
NIOSH-approved full-face
respirator with a combination
organic vapor/particulate (type

ABEK) cartridge is necessary.

Protects against inhalation,
which can cause respiratory
sensitization, allergy, or
asthma-like symptoms.[2][3][4]
[5]

Storage Requirements

Store in a cool, dry, and well-ventilated place with a recommended temperature of 2-8°C.[1][3]

[6] The container must be kept tightly closed to protect it from moisture, to which it is sensitive.

© 2025 BenchChem. All rights reserved. 6/15

Tech Support


https://www.benchchem.com/product/b1350952?utm_src=pdf-body
https://sds.fluorochem.co.uk/eng/sds_F005374_en.pdf
https://www.fishersci.com/store/msds?partNumber=AAL10893&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://sds.fluorochem.co.uk/eng/sds_F005374_en.pdf
https://www.fishersci.com/store/msds?partNumber=AAL14779&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://sds.fluorochem.co.uk/eng/sds_F005374_en.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/511781
https://www.chemsrc.com/en/amp/cas/207974-17-2_123308.html
https://sds.fluorochem.co.uk/eng/sds_F005374_en.pdf
https://www.chemsrc.com/en/amp/cas/207974-17-2_123308.html
https://sds.fluorochem.co.uk/eng/sds_F005374_en.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10782167&countryCode=GB&language=en
https://www.spraypolyurethane.org/personal-protective-equipment-ppe/
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0227760.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/511781
https://www.chemsrc.com/en/amp/cas/207974-17-2_123308.html
https://sds.fluorochem.co.uk/eng/sds_F005374_en.pdf
https://m.chemicalbook.com/ChemicalProductProperty_EN_CB0227760.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/511781
https://www.amerigoscientific.com/26-difluorophenyl-isothiocyanate-98-item-120991.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1350952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[5][11] The storage area should be secure and locked up.[5]

Incompatible Materials

Avoid contact with strong oxidizing agents, strong acids, strong bases, alcohols, and amines.[5]
[8][12] The material is also sensitive to moisture and hydrolyzes in water.[1][5]

Emergency Procedures and First Aid

Immediate and appropriate action is crucial in the event of exposure or a spill.

Spill and Leak Cleanup

In case of a spill, evacuate the area and ensure adequate ventilation. Remove all sources of
ignition.[5] Absorb the spill with an inert, non-combustible material such as sand or vermiculite.
[5] Collect the absorbed material into a suitable, closed container for hazardous waste
disposal.[9] Do not allow the product to enter drains or waterways.[5][13]

First Aid Measures

First responders should protect themselves before assisting. The following table outlines the
immediate first aid measures required for different routes of exposure.

Table 4: First Aid Measures
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Exposure Route

First Aid Procedure

References

Inhalation

Remove the person to fresh air

and keep them comfortable for

breathing. If breathing is
difficult or has stopped,

administer artificial respiration.

Seek immediate medical

attention.

[51014]

Skin Contact

Immediately take off all
contaminated clothing. Flush
the affected skin with large
amounts of water for at least
15-20 minutes, using a safety
shower if available. Seek

immediate medical attention.

[5115]

Eye Contact

Immediately rinse the eyes
cautiously with plenty of water
for at least 15-20 minutes,
holding the eyelids open.
Remove contact lenses, if
present and easy to do.
Continue rinsing. Seek
immediate medical attention

from an ophthalmologist.

[5]

Ingestion

Rinse the mouth thoroughly
with water. Do NOT induce
vomiting. If the person is

conscious, give them two

glasses of water to drink. Seek

immediate medical attention.

[5117]

Disposal Considerations

2,6-Difluorophenyl isothiocyanate and its containers must be treated as hazardous waste.

[13] Disposal should be carried out through an approved waste disposal plant in accordance
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with local, state, and federal regulations.[5] Do not dispose of it via drains or into the
environment.[5][13]

Applications in Research and Development
Role as a Chemical Intermediate

2,6-Difluorophenyl isothiocyanate serves as a versatile building block in organic synthesis.
[1][2] The isothiocyanate group (-N=C=S) is a reactive electrophilic center, making it useful for
creating a variety of sulfur- and nitrogen-containing heterocyclic compounds and thiourea
derivatives.[16][17][18] These structures are often explored in drug discovery programs.[18]
The compound can be prepared from 2,6-difluoroaniline.[1][4][6]

Potential Biological Relevance: Inhibition of Store-
Operated Calcium Entry

While direct signaling pathway involvement for 2,6-Difluorophenyl isothiocyanate is not
documented, structurally related 2,6-difluorobenzamide derivatives have been synthesized and
identified as inhibitors of store-operated calcium (SOC) channels.[19] This pathway is crucial
for cellular calcium homeostasis and is implicated in conditions like colorectal cancer.[19] The
inhibition targets the interaction between the ER calcium sensor STIM1 and the plasma
membrane channel Orail.[19]
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Caption: Simplified Store-Operated Calcium Entry (SOCE) pathway and potential inhibition site.
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Experimental Protocols

The following sections provide a generalized experimental protocol for the use of 2,6-
Difluorophenyl isothiocyanate in a common synthetic transformation.

Protocol 1: General Synthesis of a N,N'-Disubstituted
Thiourea

This protocol describes the reaction of 2,6-Difluorophenyl isothiocyanate with a primary
amine to form a thiourea derivative. This is a fundamental reaction for this class of compounds.
[18]

Materials:

2,6-Difluorophenyl isothiocyanate

A primary amine (e.g., aniline or benzylamine) (1.0 eq)

Anhydrous solvent (e.g., Dichloromethane, Ethanol, or Acetonitrile)

Round-bottom flask

Magnetic stirrer and stir bar

Inert gas supply (Nitrogen or Argon)

Procedure:

Set up a clean, dry round-bottom flask equipped with a magnetic stir bar under an inert
atmosphere.

e Dissolve the primary amine (1.0 equivalent) in the anhydrous solvent.

« To this stirring solution, add 2,6-Difluorophenyl isothiocyanate (1.0 equivalent) dropwise at
room temperature.

« Stir the reaction mixture at room temperature. Monitor the reaction progress by Thin-Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions
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are often complete within 2-4 hours.

If a precipitate forms upon completion, collect the solid product by vacuum filtration. Wash
the solid with a small amount of cold solvent.

If no precipitate forms, concentrate the reaction mixture under reduced pressure.

Purify the crude product by recrystallization from a suitable solvent system (e.g.,
ethanol/water) or by column chromatography on silica gel.

Characterize the final product using appropriate analytical techniques (*H NMR, 13C NMR,
MS, IR).
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Caption: Experimental workflow for the synthesis and purification of a thiourea derivative.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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